Cas no 449154-59-0 (2-Chloro-N-(2,6-diethylphenyl)-4-nitrobenzamide)

• Product Name: 2-Chloro-N-(2,6-diethylphenyl)-4-nitrobenzamide
• CAS No: 449154-59-0
• Molecular Formula: C₁₇H₁₇ClN₂O₃
• Molecular Weight: 332.781483411789
• CID: 5435915
• PubChem ID: 731503

2-Chloro-N-(2,6-diethylphenyl)-4-nitrobenzamide Properties

Names and Identifiers

• AKOS002240874
• VU0509085-1
• 2-chloro-N-(2,6-diethylphenyl)-4-nitrobenzamide
• F3097-5834
• AB00305238-02
• 449154-59-0
• Oprea1_756212

• InChIKey： IAWPUQABOMKFRR-UHFFFAOYSA-N
• Inchi： 1S/C17H17ClN2O3/c1-3-11-6-5-7-12(4-2)16(11)19-17(21)14-9-8-13(20(22)23)10-15(14)18/h5-10H,3-4H2,1-2H3,(H,19,21)
• SMILES： C(NC1=C(CC)C=CC=C1CC)(=O)C1=CC=C([N+]([O-])=O)C=C1Cl

Computed Properties

• Exact Mass: 332.0927701g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 332.0927701g/mol
• Heavy Atom Count: 23
• Complexity: 415
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.8
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Boiling Point: 415.1±45.0 °C(Predicted)
• pka: 11.42±0.70(Predicted)
• Density: 1.291±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides